![molecular formula C11H19NO5 B2770469 2-({[(Tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylic acid CAS No. 1909324-70-4](/img/structure/B2770469.png)
2-({[(Tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylic acid
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Overview
Description
“2-({[(Tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylic acid” is a chemical compound with the CAS Number: 1909324-70-4 . It has a molecular weight of 245.28 . The compound is typically stored at room temperature and is available in oil form .
Molecular Structure Analysis
The IUPAC name of the compound is "2-((((tert-butoxycarbonyl)amino)methyl)tetrahydrofuran-3-carboxylic acid" . The InChI code is "1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-8-7(9(13)14)4-5-16-8/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)" .Physical and Chemical Properties Analysis
The compound has a molecular weight of 245.28 . It is typically stored at room temperature and is available in oil form .Scientific Research Applications
Odor Detection and Sensory Research
Carboxylic acids, including homologous compounds, have been studied for their odor detection capabilities and interactions with other compounds. Miyazawa et al. (2009) explored how mixtures of carboxylic acids interact with other odorants, indicating the complexity of odor perception and the potential applications of carboxylic acids in flavor and fragrance development (Miyazawa, Gallagher, Preti, & Wise, 2009).
Environmental and Biological Monitoring
Carboxylic acids and their derivatives are pivotal in environmental and biological monitoring. Schmidtkunz et al. (2020) conducted a biomonitoring study assessing the exposure of young German adults to butylated hydroxytoluene (BHT), a compound related to carboxylic acids, highlighting the widespread exposure to synthetic antioxidants and the importance of monitoring these exposures (Schmidtkunz, Küpper, Weber, Leng, & Kolossa-Gehring, 2020).
Health and Safety in Occupational Settings
The exposure of workers to various ethers, including methyl tert-butyl ether (MTBE), underscores the significance of safety in occupational settings. Saarinen et al. (1998) investigated the exposure of gasoline road-tanker drivers to MTBE, highlighting the need for biological monitoring to assess the uptake and potential health effects of such exposures (Saarinen, Hakkola, Pekari, Lappalainen, & Aitio, 1998).
Potential in Medical Imaging
Carboxylic acid derivatives are explored for their potential in medical imaging, such as in the synthesis and evaluation of novel compounds for brain tumor imaging. Shoup et al. (1999) developed 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC), demonstrating its potential as a PET tracer for tumor imaging (Shoup, Olson, Hoffman, Votaw, Eshima, Eshima, Camp, Stabin, Votaw, & Goodman, 1999).
Role in Metabolic Disorders
Carboxylic acids are also significant in the study of metabolic disorders. Dusheiko et al. (1979) identified the role of dicarboxylic acids in the diagnosis of glutaric aciduria Type II, a disorder characterized by defective activity of several acyl coenzyme A dehydrogenases (Dusheiko, Kew, Joffe, Lewin, & Path, 1979).
Safety and Hazards
The compound is associated with several hazard statements including H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Properties
IUPAC Name |
2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]oxolane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-8-7(9(13)14)4-5-16-8/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRKOZYSIEWQQQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1C(CCO1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1909324-70-4 |
Source
|
Record name | 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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